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Compound of Interest

Compound Name: 2-Bromo-5-isopropylthiazole

Cat. No.: B1440229 Get Quote

For Immediate Release: This document provides essential procedural guidance for the safe

and compliant disposal of 2-Bromo-5-isopropylthiazole (CAS No. 1159817-16-9). As a

brominated heterocyclic compound, this chemical requires management as a regulated

hazardous waste to ensure the safety of laboratory personnel and to maintain environmental

stewardship. The following protocols are designed for researchers, scientists, and drug

development professionals who handle this substance. Adherence to these procedures is

critical for mitigating risks and ensuring compliance with federal and local regulations.

Hazard Identification and Risk Assessment
While a specific, comprehensive Safety Data Sheet (SDS) for 2-Bromo-5-isopropylthiazole is

not widely available, its structural class as a halogenated thiazole derivative necessitates that it

be handled as a hazardous substance. Data from closely related analogs, such as 2-bromo-5-

nitrothiazole and 2-bromo-5-methylthiazole, indicate potential hazards including skin irritation,

serious eye irritation, and possible respiratory irritation.[1][2][3]

The primary risks associated with improper disposal include environmental contamination and

potential exposure to personnel. Upon combustion, hazardous decomposition products may be

formed, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), sulfur oxides, and hydrogen

bromide.[2] A thorough risk assessment must precede any handling or disposal activities.

Table 1: Key Safety and Handling Data for 2-Bromo-5-isopropylthiazole
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Property Value Reference

CAS Number 1159817-16-9 [4]

Molecular Formula C₇H₁₀BrNS [5]

Molecular Weight 206.10 g/mol [4]

Inferred Hazards

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation.

[1][2]

GHS Pictogram (Inferred) Irritant [2]

Signal Word (Inferred) Warning [2]

Required PPE

Nitrile gloves, safety goggles

with side-shields, laboratory

coat. Handle in a chemical

fume hood.

[2][6]

The Regulatory Imperative: Why Specific Disposal is
Crucial
As a halogenated organic compound, 2-Bromo-5-isopropylthiazole falls under the purview of

hazardous waste regulations, such as those established by the U.S. Environmental Protection

Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7] Halogenated

organic compounds (HOCs) are subject to stringent treatment standards, and their land

disposal is heavily restricted.[8][9]

The core principle guiding this protocol is waste segregation. Mixing halogenated waste with

non-halogenated or non-hazardous waste streams is prohibited.[10][11] Such mixing can

create dangerous chemical reactions, complicates the disposal process, and is a direct

violation of regulatory standards, leading to significant legal and financial penalties for the

generating institution.[12] The only acceptable terminal disposal method for this category of

waste is typically high-temperature incineration at a licensed facility capable of scrubbing acidic

gases like hydrogen bromide from the effluent.[13]
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Step-by-Step Disposal Protocol
This protocol must be followed for the disposal of pure 2-Bromo-5-isopropylthiazole,

solutions containing the compound, and any materials grossly contaminated with it (e.g.,

pipette tips, weighing paper, contaminated gloves).

3.1. Personal Protective Equipment (PPE) Before handling any waste, ensure the following

PPE is worn:

Eye/Face Protection: Chemical safety goggles or a face shield.[2]

Skin Protection: A laboratory coat and chemically resistant gloves (e.g., nitrile).[2]

Respiratory Protection: All handling and segregation of waste should occur within a certified

chemical fume hood to prevent inhalation of any potential vapors or aerosols.[14]

3.2. Waste Segregation and Collection

Designate a Specific Container: Use a dedicated hazardous waste container specifically for

"Halogenated Organic Waste."[11][14]

Do Not Mix: Never mix 2-Bromo-5-isopropylthiazole waste with non-halogenated organic

waste, aqueous waste, or solid non-hazardous waste.[10]

Contaminated Solids: Disposable items that are contaminated (gloves, absorbent pads, etc.)

must also be placed into the designated halogenated waste container.[15][16]

3.3. Containerization and Labeling

Container Specifications: The waste container must be in good condition, constructed of a

compatible material (e.g., high-density polyethylene or glass), and possess a secure, leak-

proof screw-top lid.[11][17]

Filling Level: Do not fill the container beyond 90% of its capacity to prevent spills and allow

for vapor expansion.[17]

Mandatory Labeling: Immediately upon adding the first material, label the container clearly

with the following information:
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The words "HAZARDOUS WASTE"[11][16]

The full chemical name: "2-Bromo-5-isopropylthiazole" and any other halogenated

components.[11]

The date waste was first added.[11]

The name and location of the Principal Investigator or laboratory.[11]

3.4. On-Site Accumulation and Storage

Designated Area: Store the sealed and labeled waste container in a designated satellite

accumulation area (SAA) within the laboratory.[10]

Safe Storage Conditions: The SAA must be in a well-ventilated area, away from sources of

ignition, and segregated from incompatible materials.[16] The container should be kept in

secondary containment (e.g., a chemical-resistant tray or bin) to contain any potential leaks.

[10][11]

3.5. Arranging for Final Disposal

Professional Collection: Once the waste container is full or has been stored for the maximum

period allowed by your institution (e.g., 90 days), arrange for its collection.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor to schedule a pickup.[14][16] Provide

them with an accurate description of the waste.

Prohibited Actions: Under no circumstances should 2-Bromo-5-isopropylthiazole or its

containers be disposed of in the regular trash or poured down the sanitary sewer drain.[14]

[16]

Emergency Procedures: Spill Cleanup
In the event of a small spill within a chemical fume hood:

Alert personnel in the immediate vicinity.
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Wearing full PPE, contain the spill using an inert absorbent material such as vermiculite,

sand, or commercial sorbent pads.[10]

Carefully sweep or scoop the absorbed material and any broken container fragments into a

dedicated container for disposal as halogenated hazardous waste.[16]

Clean the spill area thoroughly with a detergent solution, followed by water. All cleaning

materials must also be disposed of as hazardous waste.[15]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Bromo-5-isopropylthiazole.
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Waste Generation
(2-Bromo-5-isopropylthiazole

 or contaminated material)

Step 1: Segregation
Place in dedicated 'Halogenated

Organic Waste' container.

Step 2: Labeling
'Hazardous Waste', full chemical name,

date, and lab information.

Step 3: Secure Storage
Seal container. Store in ventilated SAA

with secondary containment.

Step 4: Request Pickup
Contact EHS or licensed

waste contractor.

Step 5: Professional Disposal
Transfer to an approved hazardous

waste treatment facility.

Disposal workflow for 2-Bromo-5-isopropylthiazole.

Click to download full resolution via product page

Caption: Disposal workflow for 2-Bromo-5-isopropylthiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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